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Compound of Interest

Compound Name: Cesium tungsten oxide (Cs2W0O4)

Cat. No.: B076230

An in-depth analysis of the crystal structures, synthesis protocols, and characterization of
cesium tungsten oxides, materials of significant interest for advanced applications ranging from
energy-efficient technologies to nanomedicine.

Introduction

Cesium tungsten oxides, a class of non-stoichiometric compounds typically represented as
CsxWOs (where 0 < x < 0.33), have garnered substantial research interest due to their unique
physicochemical properties. These materials, often referred to as cesium tungsten bronzes, are
characterized by their remarkable ability to absorb near-infrared (NIR) light while maintaining
high transparency in the visible spectrum.[1][2] This distinct optical behavior stems from their
specific crystal structures, which facilitate localized surface plasmon resonance (LSPR).[3]
While extensively studied for applications in solar heat shielding and electrochromic devices,
recent explorations into their photothermal conversion capabilities have opened new avenues
in biomedicine, including roles in photothermal therapy (PTT) and as potential antibiofilm
agents.[1][2][3] This guide provides a detailed examination of the crystal structure of cesium
tungsten oxides, outlines common experimental protocols for their synthesis and analysis, and
presents key structural data for researchers and scientists.

Crystal Structure of Cesium Tungsten Oxides

The fundamental building block of tungsten bronzes is the tungsten trioxide (WOs) lattice,
which consists of corner-sharing WOs octahedra.[4] The introduction of cesium ions into this
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network stabilizes various crystal structures, with the hexagonal tungsten bronze (HTB) phase
being the most prominent and well-studied for CsxWOs.

Hexagonal Tungsten Bronze (HTB) Structure

For cesium tungsten oxide, the hexagonal phase (space group P6s/mcm) is typically observed,
particularly for cesium content around x = 0.32-0.33.[5][6][7] This structure is characterized by
a framework of corner-linked WOe octahedra that form hexagonal and trigonal tunnels running
along the c-axis. The larger hexagonal tunnels are occupied by the cesium ions. This
arrangement is crucial for the material's properties, as the intercalated cesium atoms donate
electrons to the WOs conduction band, creating free electrons that lead to the strong NIR
absorption.[1][2]

The stability and geometry of the HTB structure are influenced by the size of the intercalated
cation. The large ionic radius of cesium is an excellent fit for the hexagonal tunnels, defining
the selectivity of this framework.[8]

Other Phases and Transitions

While the hexagonal phase is common, other crystal systems can exist. For instance, cesium
tungstate (Cs2WOa4) has been observed to have an orthorhombic Pnma structure at room
temperature, which undergoes a phase transition to a hexagonal system at 536 °C.[2][9] The
specific phase obtained is highly dependent on the stoichiometry (the value of 'x' in CsxWQO3)
and the synthesis conditions.

Crystallographic Data

The precise structural parameters of cesium tungsten oxides are determined primarily through
X-ray diffraction (XRD) and subsequent Rietveld refinement.[7][10] Below is a summary of
typical crystallographic data for the hexagonal phase.
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Lattice Lattice
Space
Compound Phase Parameter Parameter Reference
Group
|a| (A) |C| (A)
Cs0.33WO0s3 Hexagonal P63/mcm 7.409 - 7.41 7.621-7.63 [5]
Cs0.32WO0s Hexagonal P63/mcm ~7.41 ~7.62 [6][11]
Cs0.20WO0s3 Hexagonal P63/mcm Not Specified  Not Specified [7]

Table 1: Representative crystallographic data for hexagonal cesium tungsten bronze phases.
Actual parameters may vary slightly based on synthesis conditions and precise stoichiometry.

Experimental Protocols

The analysis of cesium tungsten oxide's crystal structure involves a multi-step process, from
synthesis to advanced characterization.

Synthesis of Cesium Tungsten Oxide Nanoparticles

A prevalent method for synthesizing CsxWQOs nanopatrticles is the hydrothermal or solvothermal
technique, valued for its simplicity and control over particle morphology at relatively low
temperatures.[12][13]

Example Hydrothermal Protocol for CsxWOs:

o Precursor Preparation: Dissolve tungsten-containing precursors, such as sodium tungstate
(Naz2WO0Oa4-2H20) or ammonium tungstate ((NH4)6W7024-6H20), and a cesium source, like
cesium carbonate (Cs2COs3) or cesium chloride (CsCl), in a suitable solvent (e.g., deionized
water).[6][14][15]

e pH Adjustment: Adjust the pH of the precursor solution. The pH is a critical parameter that
influences the morphology and size of the resulting nanoparticles.[12][16] For instance,
hydrochloric acid (HCI) can be used to lower the pH.[14]

o Hydrothermal Reaction: Transfer the solution into a Teflon-lined stainless-steel autoclave.
Seal the autoclave and heat it to a specific temperature (e.g., 180-190 °C) for a set duration
(e.q., 24-48 hours).[6]
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e Product Recovery: After the reaction, allow the autoclave to cool to room temperature.
Collect the resulting precipitate by centrifugation.

e Washing and Drying: Wash the collected product multiple times with deionized water and
ethanol to remove any unreacted precursors and byproducts. Finally, dry the powder in an
oven at a moderate temperature (e.g., 60-80 °C).

o Post-Annealing (Optional): The crystallinity of the synthesized powder can be further
improved by annealing under an inert or reducing atmosphere (e.g., N2 or Ar/Hz2).[6][13]

Structural Characterization Workflow

The primary technique for crystal structure analysis is Powder X-ray Diffraction (XRD). The
data obtained from XRD is then often analyzed using Rietveld refinement to extract detailed
structural parameters.
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Experimental workflow for synthesis and structural analysis.
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Powder X-ray Diffraction (XRD):

o Objective: To identify the crystalline phases present in the sample and determine their lattice
parameters.

o Methodology: The synthesized CsxWOs powder is placed in a sample holder and irradiated
with a monochromatic X-ray beam. The intensity of the diffracted X-rays is measured as a
function of the diffraction angle (26). The resulting pattern of peaks is a fingerprint of the
material's crystal structure. The hexagonal Cso.32WOs phase, for example, is confirmed by
matching the diffraction pattern to standard crystallographic files (e.g., JCPDS).[6]

Rietveld Refinement:

» Objective: To refine the crystal structure model (lattice parameters, atomic positions, site
occupancies) by fitting a theoretical diffraction pattern to the experimental XRD data.

o Methodology: Rietveld refinement is a computational method that minimizes the difference
between the observed and calculated powder diffraction patterns.[10] Software packages like
MAUD, TOPAS, or GSAS are used for this analysis.[10][17] The process involves refining
various parameters, including instrumental factors, background, peak shape, lattice
parameters, and atomic coordinates, until the best possible fit is achieved.[10][17]

Conceptual Crystal Structure Visualization

The hexagonal tungsten bronze structure is defined by its network of tunnels formed by WOs
octahedra. The larger hexagonal tunnels provide sites for the cesium cations.
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Conceptual model of the Hexagonal Tungsten Bronze structure.
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Relevance to Drug Development and Biomedical
Applications

While not a conventional pharmaceutical agent, the unique properties of CsxWQOs nanopatrticles
make them highly relevant to advanced biomedical applications. Their strong NIR absorption
and efficient photothermal conversion—the ability to convert absorbed light directly into heat—
are the basis for their use in photothermal therapy (PTT).[1][2][3] In PTT, these nanopatrticles
can be targeted to tumor sites, where subsequent irradiation with an NIR laser generates
localized hyperthermia to ablate cancer cells.[2] Furthermore, studies have shown that
Cs0.33WOs3 nanoparticles possess antibiofilm activity, which can be enhanced by NIR
irradiation, suggesting potential applications in combating drug-resistant bacterial biofilms.[3]
Their biocompatibility has been demonstrated in studies with human macrophages, further
supporting their potential in the biomedical field.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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